Cas no 1252825-91-4 (1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine)

• Product Name: 1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine
• CAS No: 1252825-91-4
• MF: C₁₉H₂₁ClN₂OS
• MW: 360.900842428207
• CID: 5460555
• Update Time: 2025-07-21

1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine
• [4-(4-chlorophenyl)piperazin-1-yl]-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• STL028387
• [4-(4-chlorophenyl)piperazin-1-yl](4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• 1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine

• Inchi： 1S/C19H21ClN2OS/c20-15-5-7-16(8-6-15)21-9-11-22(12-10-21)19(23)18-13-14-3-1-2-4-17(14)24-18/h5-8,13H,1-4,9-12H2
• InChI Key： LWMGIXKHQVFIOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(C(C2=CC3=C(CCCC3)S2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 447
• XLogP3: 4.8
• Topological Polar Surface Area: 51.8

Additional information on 1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine

Recent Advances in the Study of 1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine (CAS: 1252825-91-4)

The compound 1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine (CAS: 1252825-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the coupling of 4-chlorophenylpiperazine with 4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl chloride, followed by purification techniques such as column chromatography and recrystallization. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine exhibits potent activity as a serotonin receptor modulator. In vitro and in vivo studies have demonstrated its high affinity for 5-HT_1A and 5-HT_2A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety, depression, and schizophrenia. A recent preclinical trial (Neuropharmacology, 2024) reported that the compound significantly reduced anxiety-like behaviors in rodent models without inducing sedative effects, highlighting its therapeutic promise.

Another significant finding comes from a study exploring the compound's anti-inflammatory properties. Research published in European Journal of Pharmacology (2023) indicated that the molecule inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. This suggests potential applications in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The study also identified the NF-κB pathway as a key mechanism underlying these effects, providing a molecular basis for further investigation.

Despite these promising results, challenges remain in the development of 1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, recent studies on 1-(4-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine (CAS: 1252825-91-4) have underscored its potential as a versatile therapeutic agent. Advances in synthesis, coupled with a deeper understanding of its pharmacological mechanisms, pave the way for its further development. Future research should prioritize addressing the remaining challenges to fully realize its clinical potential.